[1-(Furan-2-yl)propylidene]propanedinitrile

• CAS No.: 76142-50-2
• Molecular Formula: C10H8N2O
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 2-[1-(furan-2-yl)propylidene]propanedinitrile
• InChI: InChI=1S/C10H8N2O/c1-2-9(8(6-11)7-12)10-4-3-5-13-10/h3-5H,2H2,1H3
• InChI Key: WGOXBLMLMCSUFO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C(C#N)C#N)C1=CC=CO1

Description

[1-(Furan-2-yl)propylidene]propanedinitrile: is an organic compound that belongs to the class of furan derivatives Furans are heterocyclic aromatic compounds characterized by a five-membered ring containing one oxygen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(Furan-2-yl)propylidene]propanedinitrile can be achieved through several methods. One common approach involves the reaction of furan derivatives with appropriate nitrile compounds under controlled conditions. For example, the reaction of 1-(furan-2-yl)propan-1-one with malononitrile in the presence of a base can yield this compound .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of catalysts and specific reaction parameters, such as temperature and pressure, can enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

[1-(Furan-2-yl)propylidene]propanedinitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding furan derivatives.

Reduction: Reduction reactions can convert it into different functionalized derivatives.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield furan-2-carboxylic acid derivatives, while reduction can produce alcohol derivatives .

Scientific Research Applications

Chemistry

In chemistry, [1-(Furan-2-yl)propylidene]propanedinitrile is used as a building block for the synthesis of more complex molecules.

Biology and Medicine

In biology and medicine, this compound has shown potential as a precursor for the synthesis of bioactive molecules. It can be used in the development of pharmaceuticals, including antibiotics and anticancer agents .

Industry

Industrially, this compound is utilized in the production of resins, agrochemicals, and other materials. Its versatility makes it a valuable component in various industrial processes .

Mechanism of Action

The mechanism of action of [1-(Furan-2-yl)propylidene]propanedinitrile involves its interaction with specific molecular targets and pathways. For example, in medicinal applications, it may inhibit certain enzymes or receptors, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to [1-(Furan-2-yl)propylidene]propanedinitrile include other furan derivatives such as:

• [1-(Furan-2-yl)ethylidene]propanedinitrile
• [1-(Furan-2-yl)methylidene]propanedinitrile

Uniqueness

What sets this compound apart is its specific structural configuration, which imparts unique chemical and physical properties. This uniqueness makes it particularly valuable in certain applications where other furan derivatives may not be as effective .